Cas no 569-57-3 (Chlorotrianisene)

• Product name: Chlorotrianisene
• CAS No: 569-57-3
• MF: C₂₃H₂₁ClO₃
• MW: 380.864045858383
• CID: 93657
• PubChem ID: 11289

Chlorotrianisene Chemical and Physical Properties

Names and Identifiers

• chlorotrianisene crystalline
• Chlorotrianisene
• chlorotris(4-methoxyphenyl)ethylene
• 1-[1-chloro-2,2-bis(4-methoxyphenyl)ethenyl]-4-methoxybenzene
• 1,1',1''-(1-chloro-1-ethenyl-2-ylidene)tris[4-methoxy-benzene]
• 1-chloro-1,2,2-tris(p-methoxyphenyl)ethene
• 2-Chlor-1,1,2
• Chloortrianisestrol
• Chlorestrolo
• Chlorotrianisine
• Chlorotrianizen
• chloro-tris-(4-methoxy-phenyl)-ethene
• Chlortrianisen
• Chlortrianisestrol
• Chlortrianizen
• Chlor-tris-(4-methoxy-phenyl)-aethen
• Merbentul
• TACE
• Tris-(4-methoxy-phenyl)-vinylchlorid
• HSDB 3302
• CHLOROTRIANISENE [MI]
• Chlorotrianisenum
• Tox21_202361
• CTA
• HMS3714G16
• EINECS 209-318-6
• SMR000058658
• BPBio1_000852
• Trianisestrol
• BSPBio_002005
• HMS1920K17
• AKOS015960863
• Chlorotrianisene [Nonsteroidal oestrogens]
• CHEMBL1200761
• MLS000028625
• NCGC00091333-03
• NCGC00259910-01
• KBio2_000596
• NSC10108
• AC-12512
• Spectrum_000136
• 1,1',1''-(2-chloroethene-1,1,2-triyl)tris[4-(methyloxy)benzene]
• CHLOROTRIANISENE [MART.]
• CHLOROTRIANISENE [WHO-DD]
• 4,4',4''-(2-chloroethene-1,1,2-triyl)tris(methoxybenzene)
• NCGC00016511-02
• 4-06-00-07650 (Beilstein Handbook Reference)
• CS-0020308
• UNII-6V5034L121
• Spectrum5_000711
• Chlortrianisoestrolum
• CCRIS 4769
• Spectrum4_000954
• BS-17089
• 6V5034L121
• Prestwick3_000757
• Prestwick_22
• CHLOROTRIANISENE [ORANGE BOOK]
• NSC-10108
• A899783
• NCGC00091333-01
• 1-[2-Chloro-1,2-bis(4-methoxyphenyl)vinyl]-4-methoxybenzene #
• SR-01000721940-3
• Khlortrianizen
• CHLOROTRIANISENE [VANDF]
• CHLOROTRIANISENE [INN]
• NCGC00016511-08
• WLN: 1OR DYGUYR DO1&R DO1
• FT-0632409
• CAS-569-57-3
• HMS2091C20
• Prestwick0_000757
• SCHEMBL8225
• HMS1570G16
• HY-B2158
• KBio3_001225
• Q5103213
• Chlorotris(p-methoxyphenyl)ethylene
• Clorotrianisene [DCIT]
• 1,1',1''-(1-Chloro-1-ethenyl-2-ylidene)-tris(4-methoxybenzene)
• Chlortrianisene
• BCP13708
• SR-01000721940-2
• Clorotrianiseno
• 1,1',1''-(2-chloroethene-1,1,2-triyl)tris(4-methoxybenzene)
• Opera_ID_1728
• Prestwick1_000757
• MLS002415722
• KBio2_003164
• KBioGR_001568
• Benzene, 1,1',1'-(1-chloro-1-ethenyl-2-ylidene)tris(4-methoxy)-
• NCGC00091333-02
• SPECTRUM1500181
• Chlorotrianisenum [INN-Latin]
• HMS2097G16
• SPBio_000887
• Benzene, 1,1',1''-(1-chloro-1-ethenyl-2-ylidene)tris(4-methoxy-
• Tox21_110466
• CHEBI:3641
• TACE (TN)
• NCGC00016511-06
• CCG-40079
• Spectrum3_000343
• NCGC00016511-01
• Tris(p-methoxyphenyl)chloroethylene
• Clorotrianiseno [INN-Spanish]
• NCGC00016511-04
• Benzene, 1,1',1''-(1-chloro-1-ethenyl-2-ylidene)tris(4-methoxy)-
• DB00269
• Chlortrianisenum
• Benzene, 1,1',1''-(1-chloro-1-ethenyl-2-ylidene)tris[4-methoxy-
• Clorestrolo
• Clorotrianisene
• SPBio_002713
• AB00051941
• DTXCID801299
• KBioSS_000596
• NCGC00016511-03
• HMS2230L03
• Triagen
• Anisene
• Spectrum2_000704
• BFPSDSIWYFKGBC-UHFFFAOYSA-N
• Tox21_110466_1
• GTPL7146
• Benzene,1',1''-(1-chloro-1-ethenyl-2-ylidene)tris[4-methoxy-
• AMY40000
• Rianil
• SBI-0051309.P003
• Ethylene, chlorotris(p-methoxyphenyl)-
• 1,1',1''(1-Chloro-1-ethenyl-2-ylidene)tris[4-methoxybenzene]
• 569-57-3
• Metace
• BRN 1891845
• DTXSID1021299
• NCGC00256381-01
• Chlorotrianisene, ~95%
• Prestwick2_000757
• s4629
• Tox21_302897
• CHLOROTRIANISENE [HSDB]
• Hormonisene
• Tri-p-anisylchloroethylene
• Tace (pharmaceutical)
• HMS3371E11
• SR-01000721940
• Chlorotrianisene [USP:INN:BAN]
• Chlorotrianisene (INN)
• C75668
• D00269
• BSPBio_000774
• NCGC00016511-05
• 1-[2-chloro-1,2-bis(4-methoxyphenyl)ethenyl]-4-methoxybenzene
• Clorotrisin
• NS00001052
• Chlorotrisin
• KBio2_005732
• Tace-fn
• NSC 10108
• 1,1',1''(1-Chloro-1-ethenyl-2-ylidene)tris(4-methoxybenzene)
• 1,1',1''-(1-CHLORO-1-ETHENYL-2-YLIDENE)TRIS
• DB-052990
• 1-CHLORO-1,2,2-TRI-(4-METHOXYPHENYL) ETHENE
• TRIANISYLCHLOROETHYLENE
• Chlorotrianisene (USP:INN:BAN)
• BRD-K27062708-001-23-1
• 1-(2-chloro-1,2-bis(4-methoxyphenyl)ethenyl)-4-methoxybenzene
• 1,1',1''-(1-CHLORO-1-ETHENYL-2-YLIDENE)TRIS(4-METHOXY)BENZENE
• Clorotrianiseno (INN-Spanish)
• CHLOROTRIANISEN
• MFCD00048044
• CHLOROTRIANISENE (MART.)
• 1,1',1'-(1-CHLORO-1-ETHENYL-2-YLIDENE)-TRIS(4-METHOXYBENZENE)
• Chlorotrianisenum (INN-Latin)
• G03CA06

• MDL： MFCD00048044
• Inchi： InChI=1S/C23H21ClO3/c1-25-19-10-4-16(5-11-19)22(17-6-12-20(26-2)13-7-17)23(24)18-8-14-21(27-3)15-9-18/h4-15H,1-3H3
• InChI Key： BFPSDSIWYFKGBC-UHFFFAOYSA-N
• SMILES： COC1=CC=C(/C(=C(\C2=CC=C(OC)C=C2)/C2=CC=C(OC)C=C2)/Cl)C=C1

Computed Properties

• Exact Mass: 380.117922g/mol
• Surface Charge: 0
• XLogP3: 6.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 380.117922g/mol
• Monoisotopic Mass: 380.117922g/mol
• Topological Polar Surface Area: 27.7Ų
• Heavy Atom Count: 27
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Odor: ODORLESS
• Stability Shelf Life: STABLE IN AIR
• Density: 1.1010 (rough estimate)
• Melting Point: 114-116°
• Boiling Point: 496.07°C (rough estimate)
• Refractive Index: 1.4585 (estimate)
• PSA: 27.69000
• LogP: 5.86780

Chlorotrianisene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• RTECS：KV0600000
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD120962)

Additional information on Chlorotrianisene

Chlorotrianisene: A Comprehensive Overview

Chlorotrianisene, also known by its CAS No. 569-57-3, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of polycyclic aromatic hydrocarbons (PAHs), is characterized by its complex molecular structure and intriguing chemical behavior. Recent studies have shed light on its synthesis, reactivity, and potential uses in various industries.

The molecular structure of Chlorotrianisene is a key factor in understanding its properties. It consists of a tricyclic aromatic system with chlorine substituents, which significantly influences its electronic characteristics. Researchers have found that the presence of chlorine atoms enhances the compound's stability and reactivity under certain conditions. This makes it a promising candidate for applications in materials science and organic synthesis.

One of the most recent breakthroughs involving Chlorotrianisene is its role in the development of advanced materials. Scientists have explored its potential as a building block for constructing two-dimensional (2D) materials, such as graphene analogs. These materials exhibit exceptional mechanical and electronic properties, making them ideal for use in nanotechnology and electronics. The ability of Chlorotrianisene to form stable 2D structures has opened new avenues for research in this field.

In addition to its role in materials science, Chlorotrianisene has also been studied for its biological applications. Recent experiments have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is needed to fully understand its mechanisms of action and to assess its safety for clinical use.

The synthesis of Chlorotrianisene has been a topic of interest for chemists worldwide. Traditional methods involve multi-step reactions with harsh conditions, but recent advancements have led to more efficient and environmentally friendly synthetic routes. For instance, researchers have developed catalytic methods that significantly reduce the reaction time and energy consumption while maintaining high yields.

The environmental impact of Chlorotrianisene is another area of concern. While it has shown promise in various applications, there is growing interest in understanding its fate and toxicity in natural ecosystems. Studies are currently underway to evaluate its biodegradation rates and potential effects on aquatic life. These findings will be crucial for determining safe handling practices and regulatory guidelines.

In conclusion, Chlorotrianisene, with its CAS No. 569-57-3, represents a versatile compound with diverse applications across multiple disciplines. From materials science to biomedicine, recent research has highlighted its potential to contribute significantly to technological advancements. As scientists continue to explore its properties and optimize its synthesis, the future of this compound looks promising.